Cas no 917-44-2 (Adenosine, adenylyl-(3'®5')-adenylyl-(3'®5')-)

• Product Name: Adenosine, adenylyl-(3'®5')-adenylyl-(3'®5')-
• CAS No: 917-44-2
• MF: C₃₀H₃₇N₁₅O₁₆P₂
• MW: 925.653205633163
• CID: 806204
• PubChem ID: 3491288
• Update Time: 2025-04-19

Adenosine, adenylyl-(3'®5')-adenylyl-(3'®5')- Chemical and Physical Properties

Names and Identifiers

• adenylyl-(3'-5')-adenylyl-(3'-5')-adenosine
• 5')-adenylyl-(3'&reg
• 3'-Adenylicacid, bimol. 3',5'''-ester, 3''',5'-ester with adenosine (6CI)
• AAA
• ApApA
• Adenosine, adenylyl-(3'-5')-adenylyl-(3'-5')-
• Adenylyl-adenylyl-adenosine
• 917-44-2
• Adenosine, adenylyl-(3'®5')-adenylyl-(3'®5')-

• Inchi： 1S/C30H37N15O16P2/c31-22-13-25(37-4-34-22)43(7-40-13)28-17(48)16(47)11(58-28)2-55-62(51,52)61-21-12(59-30(19(21)50)45-9-42-15-24(33)36-6-39-27(15)45)3-56-63(53,54)60-20-10(1-46)57-29(18(20)49)44-8-41-14-23(32)35-5-38-26(14)44/h4-12,16-21,28-30,46-50H,1-3H2,(H,51,52)(H,53,54)(H2,31,34,37)(H2,32,35,38)(H2,33,36,39)
• InChI Key： CUJKPTPMTCNOKC-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OCC1C(C(C(N2C=NC3C(N)=NC=NC2=3)O1)O)O)OC1C(C(N2C=NC3C(N)=NC=NC2=3)OC1COP(=O)(O)OC1C(CO)OC(C1O)N1C=NC2C(N)=NC=NC1=2)O

Computed Properties

• Exact Mass: 925.202
• Monoisotopic Mass: 925.202
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 28
• Heavy Atom Count: 63
• Rotatable Bond Count: 14
• Complexity: 1700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.6
• Topological Polar Surface Area: 449Ų

Experimental Properties

• PSA: 468.84000
• LogP: -1.87120